Cas no 917839-48-6 ([1,1'-Biphenyl]-2-carbonitrile, 2',4,5-trimethyl-)

• Product Name: [1,1'-Biphenyl]-2-carbonitrile, 2',4,5-trimethyl-
• CAS No: 917839-48-6
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 783755
• PubChem ID: 71428286
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-carbonitrile, 2',4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile, 2',4,5-trimethyl-
• 4,5-dimethyl-2-(2-methylphenyl)benzonitrile
• 917839-48-6
• 2',4,5-Trimethyl[1,1'-biphenyl]-2-carbonitrile
• DTXSID00847013

• Inchi： 1S/C16H15N/c1-11-6-4-5-7-15(11)16-9-13(3)12(2)8-14(16)10-17/h4-9H,1-3H3
• InChI Key： XXCFUSYIFVLUEL-UHFFFAOYSA-N
• SMILES： N#CC1=CC(C)=C(C)C=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 221.120449483g/mol
• Monoisotopic Mass: 221.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.8Ų